Cas no 4790-04-9 (5-Benzyloxy-6-methoxyindole)

5-Benzyloxy-6-methoxyindole is a versatile indole derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its structural features, including the benzyloxy and methoxy substituents, enhance its reactivity and make it valuable for constructing complex heterocyclic compounds. This compound exhibits excellent stability under standard conditions, facilitating its handling and storage. It is particularly useful in the synthesis of bioactive molecules, including potential drug candidates targeting neurological and oncological pathways. The presence of both electron-donating groups (methoxy) and a benzyl-protected hydroxyl group allows for selective functionalization, enabling precise modifications in multi-step synthetic routes. Its high purity and well-characterized properties ensure reproducibility in research applications.

5-Benzyloxy-6-methoxyindole structure

Product Name:5-Benzyloxy-6-methoxyindole

CAS No:4790-04-9

MF:C₁₆H₁₅NO₂

MW:253.295804262161

CID:45319

PubChem ID:57653919

Update Time:2025-07-02

5-Benzyloxy-6-methoxyindole Chemical and Physical Properties

Names and Identifiers

- 5-Benzyloxy-6-methoxyindole
- 6-methoxy-5-phenylmethoxy-1H-indole
- NSC 92529
- Indole,5-(benzyloxy)-6-methoxy- (7CI,8CI)
- 5-Benzyloxy-6-methoxy-1H-indole
- NSC92529
- AMY7388
- SCHEMBL1777085
- FT-0662897
- 5-(Benzyloxy)-6-methoxy-1H-indole
- 1H-Indole, 6-methoxy-5-(phenylmethoxy)-
- 4790-04-9
- 5-(benzyloxy)-6-methoxy-indole
- 5_benzyloxy_6_metoxy_indole
- NSC-92529
- 6-Methoxy-5-(phenylmethoxy)-1H-indole
- AKOS024386246
- 5-(Benzyloxy)-6-methoxy-1H-indole #
- DTXSID20293831
- MDL： MFCD00037973
- Inchi： 1S/C16H15NO2/c1-18-15-10-14-13(7-8-17-14)9-16(15)19-11-12-5-3-2-4-6-12/h2-10,17H,11H2,1H3
- InChI Key： XDLZHWUPJHWVFK-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1C(=CC2=C(C=CN2)C=1)OC

Computed Properties

Exact Mass: 253.11000
Monoisotopic Mass: 253.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.2A^2
XLogP3: 3.5

Experimental Properties

Density: 1.202
Melting Point: 93-94°C
Boiling Point: 430.9°Cat760mmHg
Flash Point: 155.3°C
Refractive Index: 1.645
Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly)
PSA: 34.25000
LogP: 3.75550
Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Benzyloxy-6-methoxyindole Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Benzyloxy-6-methoxyindole Pricemore >>

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